Cas no 1006696-12-3 (ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate)

• Product Name: ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
• CAS No: 1006696-12-3
• MF: C₁₂H₂₃BO₄
• MW: 242.119624376297
• CID: 2853021
• Update Time: 2023-08-10

ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
• (R)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)butyric acid ethyl ester

• Inchi： 1S/C12H23BO4/c1-7-15-10(14)8-9(2)13-16-11(3,4)12(5,6)17-13/h9H,7-8H2,1-6H3/t9-/m1/s1
• InChI Key： HQTZZWRHPXHELJ-SECBINFHSA-N
• SMILES： O1B([C@H](C)CC(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 242.168939g/mol
• Monoisotopic Mass: 242.168939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.12g/mol
• Topological Polar Surface Area: 44.8